Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| Catalog No. | Product Name | CAS No. | Price |
|---|---|---|---|
| VC385435 | (S)-Azelastine HCl | 153408-27-6 | Inquiry |
| VC385447 | 7-Bromo Epinastine | 1217052-16-8 | Inquiry |
| VC385445 | 7-Bromo Epinastine HBr | 1217052-16-8 (free base) | Inquiry |
| VC385443 | 7-Chloro Epinastine Hydrochloride | 80012-45-9 | Inquiry |
| VC385441 | 9-Oxo Epinastine HBr | 745761-19-7 | Inquiry |
| VC385413 | Acemannan | 110042-95-0 | Inquiry |
| VC385417 | Alcaftadine | 147084-10-4 | Inquiry |
| VC385419 | Alcaftadine 3-Carboxylic Acid | 147083-93-0 | Inquiry |
| VC385425 | Alcaftadine N-Oxide | 952649-75-1 | Inquiry |
| VC385415 | Amlexanox | 68302-57-8 | Inquiry |
| VC385451 | Azatadine Dimaleate | 3978-86-7 | Inquiry |
| VC385423 | Azelastine-N-Oxide | 640279-88-5 | Inquiry |
| VC385433 | Beclomethasone Dipropionate Impurity A | 69224-79-9 | Inquiry |
| VC385429 | Beclomethasone Dipropionate Impurity D | 52092-14-5 | Inquiry |
| VC385431 | Beclomethasone Dipropionate Impurity L | 114371-33-4 | Inquiry |
| VC385427 | Beclomethasone Dipropionate Impurity V | 205105-83-5 | Inquiry |
| VC385449 | Cytarabine 5’-Monophosphate | 7075-11-8 | Inquiry |
| VC385439 | Dehydro Epinastine HCl | 141342-70-3 | Inquiry |
| VC385459 | Ebastine | 90729-43-4 | Inquiry |
| VC385461 | Ebastine Impurity B (4’-tert-Butylacetophenone) | 943-27-1 | Inquiry |
| VC385455 | Epinastine HCl | 108929-04-0 | Inquiry |
| VC385437 | Epinastine Related Compound A | 41218-84-2 | Inquiry |
| VC385457 | Hydroxy Ebastine | 210686-41-2 | Inquiry |
| VC385421 | N-Desmethyl Azelastine | 47491-38-3 | Inquiry |
| VC385453 | O-Desmethylastemizole | 73736-50-2 | Inquiry |
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